Methyl 5-(1,8-naphthyridin-2-yl)pentanoate

• CAS No.: 227751-46-4
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: methyl 5-(1,8-naphthyridin-2-yl)pentanoate
• InChI: InChI=1S/C14H16N2O2/c1-18-13(17)7-3-2-6-12-9-8-11-5-4-10-15-14(11)16-12/h4-5,8-10H,2-3,6-7H2,1H3
• InChI Key: ODIRTESTHMGHKQ-UHFFFAOYSA-N
• SMILES: COC(=O)CCCCC1=NC2=C(C=CC=N2)C=C1

Description

Methyl 5-(1,8-naphthyridin-2-yl)pentanoate is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-2 (1.4 g, 9.04 mmol), 1-3, 2-amino-3-formylpyridine (552 mg, 4.52 mmol) (for preparation, see: J. Org. Chem., 1983, 48, 3401), and proline (260 mg, 2.26 mmol) in absolute ethanol (23 mL) was heated at reflux for 18 h. Following evaporative removal of the solvent, the residue was chromatographed (silica gel, 80% ethyl acetate/hexane, then ethyl acetate) to give ester 1-4 as a white solid.